Cas no 132946-21-5 (3-Morpholinecarboxylicacid,ethylester,(S)-(9CI))

• Product Name: 3-Morpholinecarboxylicacid,ethylester,(S)-(9CI)
• CAS No: 132946-21-5
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 1020512
• PubChem ID: 15117289
• Update Time: 2025-07-24

3-Morpholinecarboxylicacid,ethylester,(S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinecarboxylicacid,ethylester,(S)-(9CI)
• (S)-ethyl morpholine-3-carboxylate
• (S)-Ethylmorpholine-3-carboxylate
• ethyl (3S)-morpholine-3-carboxylate
• EN300-6747148
• 132946-21-5
• WQOAAQVACAHQMK-LURJTMIESA-N

• Inchi： 1S/C7H13NO3/c1-2-11-7(9)6-5-10-4-3-8-6/h6,8H,2-5H2,1H3/t6-/m0/s1
• InChI Key： WQOAAQVACAHQMK-LURJTMIESA-N
• SMILES： O1CCN[C@H](C(=O)OCC)C1

Computed Properties

• Exact Mass: 159.09000
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56000
• LogP: -0.13330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Morpholinecarboxylicacid,ethylester,(S)-(9CI)

3-Morpholinecarboxylic Acid, Ethyl Ester, (S)-(9CI): A Comprehensive Overview of Its Pharmacological Properties and Therapeutic Potential

3-Morpholinecarboxylic acid, ethyl ester, (S)-(9CI) is a derivative of 3-morpholinecarboxylic acid, characterized by its ethyl ester functional group and the (S)-(9CI) stereochemical configuration. This compound, with the chemical formula C₉H₁₅NO₃ and CAS number 132946-23-5, has garnered significant attention in recent years due to its unique pharmacological profile and potential applications in drug development. The ethyl ester moiety not only enhances the compound's solubility but also modulates its metabolic stability, making it a promising candidate for therapeutic interventions. Recent studies have highlighted its role in modulating inflammatory pathways and its potential as a scaffold for the design of novel anti-inflammatory agents.

3-Morpholinecarboxylic acid, ethyl ester, (S)-(9CI) belongs to the class of morpholine derivatives, which are known for their ability to interact with various biological targets. The ethyl ester group in this compound contributes to its hydrophobicity, enabling it to cross biological membranes efficiently. The (S)-(9CI) stereochemistry is critical for its biological activity, as enantiomers often exhibit distinct pharmacological profiles. This stereochemical specificity is particularly important in the context of drug development, where the ethyl ester configuration may influence receptor binding affinity and metabolic degradation rates. Recent research has demonstrated that the (S)-(9CI) enantiomer exhibits higher potency in modulating specific signaling pathways compared to its racemic counterpart.

Recent advancements in pharmacological research have underscored the potential of 3-Morpholinecarboxylic acid, ethyl ester, (S)-(9CI) as a therapeutic agent for inflammatory diseases. A 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory effects by inhibiting the NF-κB signaling pathway, a key mediator of inflammation. The study demonstrated that the ethyl ester moiety enhances the compound's bioavailability, allowing it to reach target tissues more effectively. Additionally, the (S)-(9CI) configuration was found to be crucial for its ability to modulate cytokine production, suggesting that stereochemical specificity plays a vital role in its therapeutic efficacy.

Another area of interest is the application of 3-Morpholinecarboxylic acid, ethyl ester, (S)-(9CI) in the development of antiproliferative agents. A 2023 preclinical study published in Cancer Research explored its potential as a novel inhibitor of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. The research team found that the ethyl ester derivative exhibited potent cytotoxic effects against multiple cancer cell lines, including breast and lung carcinoma models. The (S)-(9CI) stereochemistry was linked to its ability to selectively target cancer cells while sparing normal tissue, highlighting its potential as a targeted therapy. These findings suggest that 3-Morpholinecarboxylic acid, ethyl ester, (S)-(9CI) could be a valuable addition to the arsenal of cancer therapeutics.

The ethyl ester functional group in 3-Morpholinecarboxylic acid, ethyl ester, (S)-(9CI) also plays a role in its pharmacokinetic properties. A 2023 pharmacokinetic study published in Drug Metabolism and Disposition revealed that the ethyl ester moiety significantly prolongs the compound's half-life in vivo, enhancing its therapeutic window. The study further indicated that the (S)-(9CI) configuration is associated with slower metabolic degradation, allowing the compound to maintain its biological activity for a longer duration. These findings are critical for the design of long-acting formulations, as they suggest that the ethyl ester group could be leveraged to improve drug delivery strategies.

Moreover, the ethyl ester configuration of 3-Morpholinecarboxylic acid, ethyl ester, (S)-(9CI) may also influence its interactions with other biological molecules. A 2023 computational study published in Journal of Computational Chemistry used molecular docking simulations to explore the compound's potential interactions with various receptors. The results suggested that the ethyl ester group could enhance its binding affinity to certain G-protein coupled receptors (GPCRs), which are targets for a wide range of therapeutic agents. This finding opens new avenues for the development of 3-Morpholinecarboxylic acid, ethyl ester, (S)-(9CI) as a multifunctional drug candidate with broad therapeutic applications.

Despite its promising properties, the development of 3-Morpholinecarboxylic acid, ethyl ester, (S)-(9CI) as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its chemical structure to further enhance its pharmacological profile and reduce potential side effects. For example, a 2023 study published in Drug Discovery Today explored the possibility of modifying the ethyl ester group to improve its solubility and reduce metabolic instability. These modifications could lead to the development of more effective formulations with improved patient compliance and therapeutic outcomes.

In conclusion, 3-Morpholinecarboxylic acid, ethyl ester, (S)-(9CI) represents a novel compound with significant potential in the fields of anti-inflammatory and antiproliferative drug development. Its unique ethyl ester configuration and (S)-(9CI) stereochemistry contribute to its pharmacological efficacy, making it a promising candidate for further clinical investigation. As research in this area continues to evolve, the compound may play a pivotal role in the development of innovative therapeutic strategies for a variety of diseases.